molecular formula C16H21N3O2 B3385096 Tert-butyl 3-[(4-cyanophenyl)amino]pyrrolidine-1-carboxylate CAS No. 609789-06-2

Tert-butyl 3-[(4-cyanophenyl)amino]pyrrolidine-1-carboxylate

Cat. No. B3385096
CAS RN: 609789-06-2
M. Wt: 287.36 g/mol
InChI Key: CGLKJLBQVOYAER-UHFFFAOYSA-N
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Description

Tert-butyl 3-[(4-cyanophenyl)amino]pyrrolidine-1-carboxylate is a chemical compound with the CAS Number: 609789-06-2 . It has a molecular weight of 287.36 and its molecular formula is C16H21N3O2 . It is a powder in physical form .


Physical And Chemical Properties Analysis

This compound is a colorless low melting solid or liquid . It is stored at a temperature of 4 degrees Celsius . More specific physical and chemical properties such as boiling point, solubility, and specific rotation are not provided in the sources I found .

Mechanism of Action

The mechanism of action of Tert-butyl 3-[(4-cyanophenyl)amino]pyrrolidine-1-carboxylate is not specified in the sources I found. The mechanism of action generally refers to how a compound interacts with biological systems, which is often determined through biological and pharmacological studies .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements include H302, H312, H315, H319, H332, and H335 . These codes indicate that the compound can be harmful if swallowed or inhaled, can cause skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .

properties

IUPAC Name

tert-butyl 3-(4-cyanoanilino)pyrrolidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O2/c1-16(2,3)21-15(20)19-9-8-14(11-19)18-13-6-4-12(10-17)5-7-13/h4-7,14,18H,8-9,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGLKJLBQVOYAER-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(C1)NC2=CC=C(C=C2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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